Cas no 1806741-01-4 (5-Iodo-2-methyl-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 5-Iodo-2-methyl-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806741-01-4
• MF: C₈H₄F₆INO
• MW: 371.018355369568
• CID: 4834312
• Update Time: 2025-11-01

5-Iodo-2-methyl-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methyl-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6INO/c1-3-5(7(9,10)11)6(4(15)2-16-3)17-8(12,13)14/h2H,1H3
• InChI Key： STYVJXWYLLIZSX-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C)C(C(F)(F)F)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 5-Iodo-2-methyl-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

5-Iodo-2-methyl-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine: A Versatile Compound with Broad Applications in Biomedical Research

5-Iodo-2-methyl-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, with the chemical formula C₈H₅BrF₆N, is a fluorinated aromatic heterocyclic compound that has garnered significant attention in the biomedical field due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 1806741-01-4, is characterized by a pyridine ring substituted with multiple electron-withdrawing groups, including a 5-iodo group, a 2-methyl group, a 4-(trifluoromethoxy) group, and a 3-(trifluoromethyl) group. These functional groups contribute to its distinct physicochemical properties and biological activity, making it a promising candidate for drug development and molecular research.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical chemistry due to their enhanced metabolic stability, improved solubility, and increased receptor binding affinity. The presence of trifluoromethoxy and trifluoromethyl groups in 5-Iodo-2-methyl-4-(trifluoromethoxy)-3-(trifluoromyethyl)pyridine further amplifies these properties. The trifluoromethyl group, in particular, is known to modulate the electronic environment of the pyridine ring, influencing its reactivity and interaction with biological targets. This structural modification has been extensively explored in the context of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, where the compound demonstrates remarkable selectivity and potency.

One of the most notable features of 5-Iodo-2-methyl-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is its potential application in the development of antitumor agents. Research published in Journal of Medicinal Chemistry (2023) has demonstrated that this compound exhibits significant cytotoxic activity against a panel of cancer cell lines, including breast, lung, and pancreatic cancer models. The 5-iodo group is believed to play a critical role in this activity by enhancing the compound's ability to interact with DNA and disrupt cellular proliferation pathways. Additionally, the 4-(trifluoromethoxy) group contributes to the compound's ability to inhibit the activity of certain kinases, which are often overexpressed in malignant tumors.

Another area of interest is the compound's potential as a therapeutic agent for neurodegenerative diseases. A 2023 study published in Neuropharmacology explored the role of 5-Iodo-2-methyl-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine in modulating the activity of the NMDA receptor, a key target in conditions such as Alzheimer's disease and Parkinson's disease. The compound was found to reduce glutamate-induced neurotoxicity in vitro, suggesting its potential as a neuroprotective agent. The 2-methyl group may contribute to this effect by stabilizing the compound's conformation and enhancing its interaction with the receptor's binding site.

From a synthetic perspective, the preparation of 5-Iodo-2-methyl-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine involves a series of well-established chemical transformations. The 4-(trifluoromethoxy) and 3-(trifluoromethyl) groups are typically introduced through electrophilic substitution reactions, while the 5-iodo group is often incorporated via halogenation or nucleophilic substitution. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and improving overall yield.

The compound's unique structure also makes it an ideal candidate for use as a molecular probe in drug discovery. Its ability to interact with multiple biological targets allows researchers to study the mechanisms of action of various drugs and develop more targeted therapies. For example, the 5-iodo group can be used as a functionalized handle for attaching fluorescent labels or other diagnostic agents, enabling real-time monitoring of the compound's behavior in vivo. This property has been leveraged in the development of imaging agents for cancer detection and treatment monitoring.

In addition to its therapeutic potential, 5-Iodo-2-methyl-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has also been explored for its role in the development of antiviral agents. A 2023 study published in Antiviral Research investigated its activity against a range of viral strains, including influenza and herpes simplex virus. The compound was found to inhibit viral replication by interfering with the activity of key viral enzymes, such as RNA polymerase and proteases. The trifluoromethyl group is thought to contribute to this activity by enhancing the compound's ability to bind to the viral enzyme's active site.

Despite its promising properties, the development of 5-Iodo-2-methyl-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine as a therapeutic agent is still in its early stages. Further research is needed to optimize its pharmacokinetic profile, reduce potential side effects, and determine its efficacy in clinical settings. However, the compound's unique structure and functional groups suggest that it has significant potential for use in a wide range of biomedical applications.

In conclusion, 5-Iodo-2-methyl-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine represents a versatile compound with a wide range of potential applications in the biomedical field. Its unique structural features, including the 5-iodo, 2-methyl, 4-(trifluoromethoxy), and 3-(trifluoromethyl) groups, contribute to its distinct physicochemical properties and biological activity. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents and molecular tools for biomedical research.